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Compound of Interest

Compound Name: (2-Hexylphenyl)methanol

Cat. No.: B15365647 Get Quote

To our valued researchers, scientists, and drug development professionals,

Following a comprehensive search of available scientific literature and chemical databases, it

has been determined that specific, experimentally validated physical property data for (2-
Hexylphenyl)methanol is not readily available in the public domain. The information

necessary to compile a detailed technical guide, including quantitative data on properties such

as boiling point, melting point, density, and solubility, remains uncharacterized in published

resources.

While direct data for (2-Hexylphenyl)methanol is unavailable, we are providing information on

a structurally related compound, (2-Ethylphenyl)methanol, to offer a potential, albeit limited,

point of reference. It is crucial to emphasize that the properties of (2-Ethylphenyl)methanol are

not a direct substitute for the properties of (2-Hexylphenyl)methanol and should be used with

caution for any theoretical or practical purposes. The difference in the alkyl chain length (ethyl

vs. hexyl) will significantly influence the physical properties.

Physical Properties of a Structurally Related
Compound: (2-Ethylphenyl)methanol
For illustrative purposes, the following table summarizes the computed physical properties for

(2-Ethylphenyl)methanol.
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Property Value Source

Molecular Formula C9H12O [1]

Molecular Weight 136.19 g/mol [1]

IUPAC Name (2-ethylphenyl)methanol [1]

Note: These are computed properties and have not been experimentally verified.

Experimental Protocols
The absence of published experimental data for (2-Hexylphenyl)methanol means that there

are no specific, validated protocols for the determination of its physical properties to report.

General methodologies for determining key physical properties of liquid compounds are well-

established in the field of chemistry. These would typically include:

Boiling Point: Determined by distillation at atmospheric or reduced pressure, observing the

temperature at which the liquid and vapor phases are in equilibrium.

Melting Point: For solids, this would be determined using a melting point apparatus. As (2-
Hexylphenyl)methanol is expected to be a liquid at room temperature, its freezing point

would be determined by controlled cooling.

Density: Measured using a pycnometer or a digital density meter at a specified temperature.

Solubility: Assessed by systematically attempting to dissolve the compound in a range of

solvents and quantifying the concentration at saturation, often using techniques like UV-Vis

spectroscopy or HPLC.

Signaling Pathways and Experimental Workflows
Our extensive search did not yield any information regarding signaling pathways or established

experimental workflows that involve (2-Hexylphenyl)methanol. Consequently, the creation of

diagrams for these processes as requested is not possible at this time.

To illustrate a logical relationship for a hypothetical experimental workflow for determining

physical properties, a generalized diagram is provided below.
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General Workflow for Physical Property Determination
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Physical Property Measurement
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Boiling Point Determination Density Measurement Solubility Assessment

Data Compilation

Technical Report Generation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, purification, and physical property

determination of a chemical compound.

We regret that a more detailed and specific technical guide for (2-Hexylphenyl)methanol
cannot be provided at this time due to the lack of available data. Further experimental

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15365647?utm_src=pdf-body-img
https://www.benchchem.com/product/b15365647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15365647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


investigation would be required to characterize its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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